Cas no 1266114-64-0 (2-Chloromethyl-1,3-difluoro-5-methyl-benzene)

• Product Name: 2-Chloromethyl-1,3-difluoro-5-methyl-benzene
• CAS No: 1266114-64-0
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• MDL: MFCD28401594
• CID: 5002489
• PubChem ID: 122402993
• Update Time: 2025-11-01

2-Chloromethyl-1,3-difluoro-5-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-1,3-difluoro-5-methyl-benzene
• 2,6-Difluoro-4-methylbenzyl chloride
• 2-(chloromethyl)-1,3-difluoro-5-methylbenzene

• MDL： MFCD28401594
• Inchi： 1S/C8H7ClF2/c1-5-2-7(10)6(4-9)8(11)3-5/h2-3H,4H2,1H3
• InChI Key： CXUSOAHUFFVMAL-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C)=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Additional information on 2-Chloromethyl-1,3-difluoro-5-methyl-benzene

Professional Introduction to 2-Chloromethyl-1,3-difluoro-5-methyl-benzene (CAS No. 1266114-64-0)

2-Chloromethyl-1,3-difluoro-5-methyl-benzene, identified by its CAS number 1266114-64-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of halogenated benzenes, which are widely studied for their diverse applications in medicinal chemistry and material science. The presence of both chlorine and fluorine substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2-Chloromethyl-1,3-difluoro-5-methyl-benzene consists of a benzene ring substituted with a chloromethyl group at the 2-position, a methyl group at the 5-position, and two fluoro atoms at the 1 and 3 positions. This specific arrangement of functional groups enhances its reactivity, enabling it to participate in a wide range of chemical transformations. The electron-withdrawing nature of the fluorine atoms and the electron-donating effect of the methyl group contribute to a balanced distribution of charge across the molecule, which is crucial for its role as a synthetic building block.

In recent years, 2-Chloromethyl-1,3-difluoro-5-methyl-benzene has been explored as a key intermediate in the development of novel pharmaceutical agents. Its bifunctional nature allows for selective modifications at multiple sites, facilitating the synthesis of complex molecules with tailored biological activities. Researchers have leveraged its reactivity to develop inhibitors targeting various therapeutic pathways, including those involved in cancer metabolism and inflammation.

One notable application of 2-Chloromethyl-1,3-difluoro-5-methyl-benzene is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, scientists have been able to design molecules that selectively inhibit aberrant kinase activity. Preliminary studies have shown promising results in vitro, demonstrating its potential as a lead compound for further development.

The fluorine atoms in 2-Chloromethyl-1,3-difluoro-5-methyl-benzene also contribute to its metabolic stability, a desirable trait in drug design. Fluorinated aromatic compounds often exhibit enhanced bioavailability and resistance to degradation by metabolic enzymes. This property has been exploited in the development of antiviral and antibacterial agents, where maintaining structural integrity under physiological conditions is essential for efficacy.

Another area where 2-Chloromethyl-1,3-difluoro-5-methyl-benzene has shown promise is in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and optoelectronic devices. Researchers have investigated its use as a precursor for liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where its ability to form stable conjugated systems is highly beneficial.

The synthesis of 2-Chloromethyl-1,3-difluoro-5-methyl-benzene typically involves multi-step organic reactions starting from commercially available aromatic precursors. The introduction of chlorine and fluorine substituents requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and electrochemical fluorination, have been employed to achieve these transformations efficiently.

In conclusion, 2-Chloromethyl-1,3-difluoro-5-methyl-benzene (CAS No. 1266114-64-0) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications in drug discovery and advanced materials development. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in scientific innovation.